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Compound of Interest

Compound Name: TNKS 22

Cat. No.: B1150373

Application Notes and Protocols for Researchers, Scientists, and Drug Development
Professionals

Introduction

TNKS 22 is a potent and selective small-molecule inhibitor of tankyrase 1 (TNKS1) and
tankyrase 2 (TNKS2), members of the poly(ADP-ribose) polymerase (PARP) family of
enzymes.[1][2] By inhibiting the catalytic activity of tankyrases, TNKS 22 effectively modulates
the Wnt/[3-catenin signaling pathway, a critical pathway often dysregulated in various cancers.
[1][3] Specifically, TNKS 22 prevents the poly-ADP-ribosylation of Axin, a key component of the
[3-catenin destruction complex.[1][4] This leads to the stabilization of Axin, subsequent
degradation of 3-catenin, and downregulation of Wnt target gene transcription.[5][6] These
application notes provide detailed protocols for the preparation of TNKS 22 stock solutions for
use in in vitro and in vivo experiments.

Data Presentation

A summary of the key quantitative data for TNKS 22 is presented in the table below for easy
reference.
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Property Value Source(s)
Molecular Weight 475.56 g/mol [11[7118]
Formula C25H25N503S [1][7][8]
CAS Number 1507362-00-6 [1][2]
Appearance Solid [1107]
Purity >98% [8]
Solubility

In DMSO: >10 mM (<4.76

mg/mL) [1](7]

In Ethanol: =3.07 mg/mL (with o

gentle warming)

In Water: Insoluble [1]

IC50 Values

TNKS1 (enzymatic assay): 0.1 1]

nM

TNKS2 (autoparsylation
assay): 4.1 nM

[1](2]

SW480 cells (B-catenin
reduction): 3.7 nM

[1](8]

DLD-1 cells (Wnt pathway

suppression): 0.6 nM

[1]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in

DMSO

This protocol describes the preparation of a 10 mM stock solution of TNKS 22 in dimethyl

sulfoxide (DMSQO), a common solvent for in vitro studies.
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Materials:

TNKS 22 solid powder

Anhydrous dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Water bath or incubator set to 37°C (optional)

Ultrasonic bath (optional)
Procedure:

o Equilibration: Allow the vial containing the solid TNKS 22 to equilibrate to room temperature
before opening. This prevents the condensation of moisture, which can affect the stability of
the compound.

o Calculation: Calculate the required volume of DMSO to prepare a 10 mM stock solution.
o Formula: Volume (L) = (Mass (g) / Molecular Weight ( g/mol )) / Concentration (mol/L)
o Example for 1 mg of TNKS 22:
= Volume (L) = (0.001 g/ 475.56 g/mol )/ 0.01 mol/L
= Volume (L) = 0.0002102 L = 210.2 uL

o Dissolution: Carefully add the calculated volume of anhydrous DMSO to the vial containing
the TNKS 22 powder.

» Mixing: Tightly cap the vial and vortex thoroughly until the solid is completely dissolved.

e Troubleshooting Dissolution: If the compound does not fully dissolve, the following steps can
be taken:

o Gently warm the solution in a 37°C water bath or incubator for 10-15 minutes.[1]
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o Briefly sonicate the solution in an ultrasonic bath.[1]

 Aliquoting and Storage: Once the TNKS 22 is fully dissolved, it is recommended to aliquot
the stock solution into single-use volumes in sterile, tightly sealed vials. This minimizes
freeze-thaw cycles. Store the aliquots at -20°C for several months.[1] It is advised to use the
solution as soon as possible after preparation, as long-term storage of the solution is not
recommended.[1]

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays

This protocol outlines the dilution of the 10 mM DMSO stock solution to prepare working
concentrations for treating cells in culture.

Materials:

10 mM TNKS 22 stock solution in DMSO

Sterile cell culture medium appropriate for your cell line

Sterile microcentrifuge tubes

Pipettes and sterile tips
Procedure:
e Thawing: Thaw a single aliquot of the 10 mM TNKS 22 stock solution at room temperature.

 Intermediate Dilution (Recommended): To ensure accurate final concentrations and minimize
DMSO toxicity to cells, it is best practice to perform an intermediate dilution.

o Example: To prepare a 1 mM intermediate solution, dilute the 10 mM stock 1:10 in cell
culture medium (e.g., add 10 pL of 10 mM stock to 90 uL of medium).

 Final Dilution: Add the appropriate volume of the stock or intermediate solution to the cell
culture medium to achieve the desired final concentration.
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o Example for a 10 puM final concentration from a 10 mM stock: Perform a 1:1000 dilution
(e.g., add 1 pL of the 10 mM stock solution to 1 mL of cell culture medium).

e Mixing: Gently mix the final working solution by pipetting up and down or by swirling the
culture plate.

e Vehicle Control: It is crucial to include a vehicle control in all experiments. This control should
contain the same final concentration of DMSO as the highest concentration of TNKS 22
used to treat the cells.

Mandatory Visualizations
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Stock Solution Preparation Workflow
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Caption: Workflow for preparing a 10 mM TNKS 22 stock solution in DMSO.
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inhibits Tankyrase, stabilizing Axin and promoting [3-catenin degradation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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